BE“GHE Foundational & Exploratory

Check Availability & Pricing

Echinenone CAS number and chemical
identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Echinenone

Cat. No.: B051690

Echinenone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Echinenone, a naturally occurring
ketocarotenoid. It covers its fundamental chemical identifiers, biosynthetic pathway, and a key
experimental workflow, offering valuable information for its application in research and
development.

Chemical Identifiers and Properties

Echinenone is a xanthophyll, a class of oxygen-containing carotenoid pigments.[1] It is
characterized by the presence of a keto group on one of its -ionone rings. This structural
feature imparts specific chemical and physical properties that are distinct from its precursor, -
carotene.

A comprehensive summary of its chemical identifiers is presented in the table below for easy
reference and comparison. This data is crucial for substance registration, database searches,

and analytical characterizations.
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Identifier Value Source

CAS Number 432-68-8 [2I[31[41[5116]117118]

IUPAC Name 3,B-Caroten-4-one [1]

2,4,4-trimethyl-3-

[(1E,3E,5E,7E,9E,11E,13E,15

E,17E)-3,7,12,16-tetramethyl-

18-(2,6,6-trimethylcyclohex-1- [21[7]

en-1-yl)octadeca-

1,3,5,7,9,11,13,15,17-nonaen-

1-yl]cyclohex-2-en-1-one

Chemical Formula C40H540 [L1213141s1e1 71181

Molecular Weight 550.87 g/mol [1][7]

550.9 g/mol [2]

550.86 g/mol [3][6][8]

550.868 g/mol [4]
InChl=1S/C40H540/c1-30(18-
13-20-32(3)23-25-36-34(5)22-
15-28-39(36,7)8)16-11-12-17-
31(2)19-14-21-33(4)24-26-37-
35(6)38(41)27-29-

InChl [2][91[10][11]
40(37,9)10/h11-14,16-21,23-
26H,15,22,27-29H2,1-
10H3/b12-11+,18-13+,19-
14+,25-23+,26-24+,30-16+,31-
17+,32-20+,33-21+
QXNWZXMBUKUYMD-

InChiKey [2I[71819110][11]
QQGJIMDNJSA-N

SMILES CC1l=C(c(cccCy) [2][6]

(C)C)/C=CIC(=CIC=CIC(=CIC
=C/C=C(\C)/C=C/C=C(\C)/C=
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C/C2=C(C(=0)CCC2(C)C)C)/
C)IC

Biosynthesis of Echinenone

Echinenone is synthesized from [3-carotene through an oxidation process.[12] This conversion
is a critical step in the biosynthesis of various ketocarotenoids in several organisms, including
cyanobacteria and marine invertebrates.[1][3] The enzyme responsible for this reaction is a 3-
carotene ketolase, often referred to as CrtW or CrtO.[1][7] This enzyme introduces a keto group
at the 4-position of one of the B-ionone rings of [3-carotene.

The following diagram illustrates the single-step enzymatic conversion of 3-carotene to
Echinenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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